Cas no 1909461-65-9 (N-(2-chlorophenyl)methyl-6-(pyrrolidin-1-yl)pyrimidine-4-carboxamide)

• Product Name: N-(2-chlorophenyl)methyl-6-(pyrrolidin-1-yl)pyrimidine-4-carboxamide
• CAS No: 1909461-65-9
• MF: C₁₆H₁₇ClN₄O
• MW: 316.785382032394
• CID: 6185828
• PubChem ID: 92104257
• Update Time: 2025-08-05

N-(2-chlorophenyl)methyl-6-(pyrrolidin-1-yl)pyrimidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-chlorophenyl)methyl-6-(pyrrolidin-1-yl)pyrimidine-4-carboxamide
• 1909461-65-9
• F6495-1898
• N-[(2-chlorophenyl)methyl]-6-(pyrrolidin-1-yl)pyrimidine-4-carboxamide
• AKOS025366497
• N-[(2-chlorophenyl)methyl]-6-pyrrolidin-1-ylpyrimidine-4-carboxamide
• N-(2-chlorobenzyl)-6-(pyrrolidin-1-yl)pyrimidine-4-carboxamide

• Inchi： 1S/C16H17ClN4O/c17-13-6-2-1-5-12(13)10-18-16(22)14-9-15(20-11-19-14)21-7-3-4-8-21/h1-2,5-6,9,11H,3-4,7-8,10H2,(H,18,22)
• InChI Key： SDQIZXXBCAEHSX-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CNC(C1=CC(=NC=N1)N1CCCC1)=O

Computed Properties

• Exact Mass: 316.1090889g/mol
• Monoisotopic Mass: 316.1090889g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 58.1Ų

Additional information on N-(2-chlorophenyl)methyl-6-(pyrrolidin-1-yl)pyrimidine-4-carboxamide

Introduction to N-(2-chlorophenyl)methyl-6-(pyrrolidin-1-yl)pyrimidine-4-carboxamide (CAS No. 1909461-65-9)

N-(2-chlorophenyl)methyl-6-(pyrrolidin-1-yl)pyrimidine-4-carboxamide is a significant compound in the field of pharmaceutical chemistry, characterized by its intricate molecular structure and potential therapeutic applications. This compound, identified by the CAS number 1909461-65-9, has garnered attention due to its unique chemical properties and its role in the development of novel pharmaceutical agents.

The molecular framework of N-(2-chlorophenyl)methyl-6-(pyrrolidin-1-yl)pyrimidine-4-carboxamide incorporates a pyrimidine core, which is a well-known scaffold in medicinal chemistry. Pyrimidine derivatives are widely recognized for their biological activity and have been extensively studied for their potential in treating various diseases, including cancer, infectious diseases, and inflammatory conditions. The presence of a 2-chlorophenyl group and a pyrrolidin-1-yl moiety further enhances the compound's pharmacological profile, making it a promising candidate for further investigation.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors that target specific enzymes and pathways involved in disease progression. N-(2-chlorophenyl)methyl-6-(pyrrolidin-1-yl)pyrimidine-4-carboxamide has been identified as a potential inhibitor of several key enzymes, including kinases and phosphodiesterases. These enzymes play crucial roles in cellular signaling pathways that are often dysregulated in diseases such as cancer and diabetes.

The synthesis of N-(2-chlorophenyl)methyl-6-(pyrrolidin-1-yl)pyrimidine-4-carboxamide involves multi-step organic reactions, requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the complex molecular structure efficiently. The synthesis process also emphasizes the importance of green chemistry principles, aiming to minimize waste and maximize sustainability.

The pharmacological properties of N-(2-chlorophenyl)methyl-6-(pyrrolidin-1-yl)pyrimidine-4-carboxamide have been extensively evaluated in preclinical studies. These studies have demonstrated its potential as an anti-proliferative agent, particularly in the context of breast and lung cancer. The compound's ability to inhibit the activity of tyrosine kinases has been highlighted as a key mechanism of action. Additionally, its interaction with other cellular targets suggests broader therapeutic applications.

In vitro studies have shown that N-(2-chlorophenyl)methyl-6-(pyrrolidin-1-yl)pyrimidine-4-carboxamide exhibits significant cytotoxicity against various cancer cell lines. This effect is attributed to its ability to disrupt critical signaling pathways that promote cell growth and survival. Furthermore, the compound has demonstrated a favorable safety profile in preliminary toxicity assays, indicating its potential for further development into a clinical drug.

The development of N-(2-chlorophenyl)methyl-6-(pyrrolidin-1-yl)pyrimidine-4-carboxamide aligns with the growing trend in personalized medicine, where targeted therapies are designed to address specific genetic mutations and biological markers associated with diseases. The compound's unique structure allows for selective binding to disease-specific targets, minimizing side effects and improving patient outcomes.

Ongoing research is focused on optimizing the pharmacokinetic properties of N-(2-chlorophenyl)methyl-6-(pyrrolidin-1-yi])pyrimidine -4-carboxamide through structural modifications. By fine-tuning its chemical composition, researchers aim to enhance its solubility, bioavailability, and metabolic stability. These efforts are crucial for translating preclinical findings into effective clinical treatments.

The role of computational modeling and high-throughput screening in drug discovery has significantly contributed to the development of N-(2-chlorophenyl)methyl -6 -(stronf > pyrrolidin - 1 - yl) pyrimidine - 4 - carboxamide . These technologies enable researchers to predict the binding affinity and efficacy of potential drug candidates with remarkable accuracy. By integrating experimental data with computational insights, scientists can accelerate the drug discovery process and identify promising compounds more efficiently.

The future prospects of N-(2-chlorophenyl)methyl -6 -(stronf > pyrrolidin - 1 - yl) pyrimidine - 4 - carboxamide are promising, with several clinical trials currently underway to evaluate its efficacy in treating various diseases. The compound's unique chemical structure and biological activity position it as a valuable asset in the pharmaceutical industry's efforts to develop innovative therapies.

In conclusion, N-(2-chlorophenyl)methyl -6 -(stronf > pyrrolidin - 1 - yl) pyrimidine - 4 - carboxamide (CAS No. 1909461- stronf >< stronf >65- stronf >< stronf >9) stronf > is a remarkable compound with significant therapeutic potential. Its intricate molecular structure, combined with its favorable pharmacological properties, makes it a promising candidate for further development into novel pharmaceutical agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most challenging diseases faced by humanity today.